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Compound of Interest

Compound Name: 2-(Cyanomethylthio)acetic acid

Cat. No.: B139614

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 2-
(Cyanomethylthio)acetic acid (CAS No: 55817-29-3). Adherence to these protocols is crucial
to ensure personal safety and maintain the integrity of the chemical.

Product Inf : | Physical [

Property Value Reference
Molecular Formula C4H5NO2S [1][2]
Molecular Weight 131.15 g/mol [1112]
Appearance Off-White to Pale Yellow Solid [2]

Melting Point >200°C (decomposes) [2]

Boiling Point 329°C [2][3]
Density 1.358 g/cm3 [2][3]

pKa 3.37 £ 0.10 (Predicted) [2][3]

- DMSO (Slightly), Methanol
Solubility _ [2][3]
(Slightly, Heated)

Hazard Identification and Safety Precautions
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GHS Classification:

o Acute Toxicity (Oral) - Category 4: Harmful if swallowed.[4]

o Eye Irritation - Category 2A: Causes serious eye irritation.[4]

Hazard Statements:

e H302: Harmful if swallowed.[4]

e H319: Causes serious eye irritation.[4]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[4]

e P270: Do not eat, drink or smoke when using this product.[5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]
e P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]
» P330: Rinse mouth.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

o P337+P313: If eye irritation persists: Get medical advice/attention.

e P501: Dispose of contents/container to an approved waste disposal plant.[5]
Experimental Protocols

3.1. Personal Protective Equipment (PPE)

A full assessment of the risks should be conducted before starting any work. The following PPE
IS mandatory:

o Eye Protection: Wear tight-sealing safety goggles or a face shield.[5]
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e Hand Protection: Wear impervious chemical-resistant gloves (e.g., Butyl rubber).[6]

» Skin and Body Protection: Wear a lab coat, chemical-resistant apron, and closed-toe shoes.
For larger quantities or risk of splashing, consider a chemical-resistant suit.[5]

o Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume
hood.[5] If ventilation is inadequate and vapors or dusts are generated, use a NIOSH-
approved respirator with an appropriate cartridge.

3.2. Handling Protocol

e Preparation:
o Ensure a chemical fume hood is operational.
o Verify that an eyewash station and safety shower are readily accessible.[5]
o Have appropriate spill cleanup materials available.

e Weighing and Transfer:

o Perform all weighing and transfer operations within a chemical fume hood to avoid
inhalation of dust.

o Use non-sparking tools.[5]
o Avoid creating dust.
 Dissolving:
o When dissolving the solid, add the solid slowly to the solvent to avoid splashing.

o As itis slightly soluble in DMSO and Methanol (with heating), use appropriate caution
when heating flammable solvents.[2][3]

e Post-Handling:

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4]
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o Decontaminate all work surfaces and equipment after use.
o Remove and wash contaminated clothing before reuse.[5]
3.3. Storage Protocol

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[5] Refrigeration is recommended.[2][3]

e Incompatible Materials: Store away from strong bases, metals, and oxidizing agents.[5][7]

» Labeling: Ensure the container is properly labeled with the chemical name, CAS number,
and hazard pictograms.

Emergency Procedures

4.1. First Aid Measures

If Swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor.[5] Do NOT
induce vomiting.[7]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[5] Immediately call a POISON CENTER or doctor.

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower.[5]
If skin irritation occurs, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing.[7] Call a POISON
CENTER or doctor if you feel unwell.

4.2. Accidental Release Measures
» Evacuation: Evacuate personnel from the immediate area.
» Ventilation: Ensure adequate ventilation.

e Containment:
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o Wear appropriate PPE.

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
suitable container for disposal.

o Avoid generating dust.

e Cleanup:
o Use non-sparking tools for cleanup.[5]
o Clean the spill area thoroughly with a suitable decontaminating agent.
» Disposal: Dispose of waste in accordance with local, state, and federal regulations.
4.3. Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or foam.[5]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides, nitrogen oxides, and sulfur oxides.[5]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Visual Diagrams
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Caption: Workflow for the safe handling of 2-(Cyanomethylthio)acetic acid.
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Caption: Chemical incompatibilities of 2-(Cyanomethylthio)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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